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Compound of Interest

Compound Name: ONPG

Cat. No.: B015333

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of all laboratory reagents is paramount. This document provides essential, immediate
safety and logistical information for the handling of o-Nitrophenyl-B-D-galactopyranoside
(ONPG), including personal protective equipment (PPE), operational plans, and disposal
procedures.

Personal Protective Equipment (PPE)

While ONPG is not classified as a hazardous substance according to the Globally Harmonized
System (GHS), adherence to standard laboratory safety protocols is crucial to minimize
exposure and ensure a safe working environment.[1][2][3] The following table summarizes the
recommended PPE for handling ONPG.
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Standard/Specificat
PPE Category Item . Purpose
ion
To prevent eye
] ANSI 787.1 (US) or _
Eye Protection Safety Goggles contact with ONPG
EN 166 (EU) _
dust or solutions.[1][4]
To prevent skin
contact. Gloves
] ] should be inspected
) Chemical-resistant
Hand Protection EN 374 before use and
gloves )
disposed of properly
after handling the
material.[1][2][4]
To protect personal
Body Protection Laboratory Coat N/A clothing from

contamination.

Respiratory Protection

N95 (US) or P1 (EN
143) dust mask

NIOSH (US) or CEN
(EV) approved

Recommended when
there is a potential for
dust formation to
minimize inhalation.[1]

[4]

Experimental Protocol: ONPG Assay for 8-
Galactosidase Activity

The following is a generalized protocol for using ONPG to test for 3-galactosidase activity, a

common application in molecular biology and microbiology.

Materials:

e ONPG solution or discs

o Sterile test tubes

» Physiological saline (0.85% w/v sodium chloride solution)
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» Bacterial colonies for testing
¢ Incubator (35-37°C)
 Sterile loop or pipette tips
Procedure:

o Aseptically place one ONPG disc into a sterile test tube or prepare an ONPG solution in a
suitable buffer.

» Add a small volume of sterile physiological saline to the tube (e.g., 0.1-0.2 mL).[5][6]

e Using a sterile loop, pick a well-isolated bacterial colony and emulsify it in the saline solution
in the tube. A heavy inoculum is recommended for a clear result.[7]

¢ Incubate the tube at 35-37°C.[6]

o Observe the tube for a color change at regular intervals (e.g., every hour for up to 6 hours for
active fermenters, and up to 24 hours for late lactose fermenters).[6]

« Interpretation: A change in color to yellow indicates a positive result for 3-galactosidase
activity. No color change indicates a negative result.[5]

Safe Handling and Disposal Workflow

The following diagram illustrates the standard workflow for the safe handling and disposal of
ONPG in a laboratory setting.
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Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

;

Prepare a Clean and
Well-Ventilated Workspace

;

Retrieve ONPG from Storage
(2-8°C or -20°C)

Handling and Experimentation

Weigh ONPG Powder
(Avoid Dust Formation)

'

Dissolve in Appropriate Buffer

'

Perform Experiment
(e.g., ONPG Assay)

Cleanup and Disposal

Decontaminate Work Surfaces

>

Dispose of Liquid Waste in

Designated Chemical Waste Container (Gloves, Tubes) in Chemical Waste

Dispose of Contaminated Solids

'

Remove and Dispose of PPE Properly

'

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of ONPG.
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Operational and Disposal Plans

Storage:

Store ONPG in a cool, dry, and well-ventilated area.[8]

The recommended storage temperature is typically between 2-8°C for short-term storage
and -20°C for long-term storage to maintain its stability and effectiveness.[9]

Keep containers tightly closed and protected from light, as ONPG can be light-sensitive.[9]

Store away from incompatible materials such as strong oxidizing agents.[1][9]

Accidental Release Measures:

In case of a spill, avoid creating dust.[4][8]

Wear appropriate PPE, including respiratory protection if dust is generated.[8]

Sweep up the spilled solid material and place it in a suitable, labeled container for disposal.

[4]18]

Prevent the product from entering drains.[4][8]

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[4][8]

o Skin Contact: Wash the affected area immediately with plenty of soap and water.[4][8]

o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, holding the
eyelids open. Seek medical attention.[8]

 Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water and seek medical
attention.[4][8]

Disposal:
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» Dispose of unused ONPG and any contaminated materials in accordance with local, state,
and federal regulations for chemical waste.[10]

o Contaminated materials, especially those that have come into contact with microorganisms,
should be decontaminated, for example, by autoclaving, before disposal.[6]

e Do not allow the product or its solutions to enter drains or waterways.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b015333?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

